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Compound of Interest

Compound Name: Cyanomethyl p-toluenesulfonate

Cat. No.: B080460

Introduction

Cyanomethylation, the introduction of a cyanomethyl (-CH2CN) group onto a substrate, is a
significant transformation in organic synthesis. The resulting cyanomethylated products are
valuable intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine
chemicals. The nitrile functionality can be readily converted into other important functional
groups such as carboxylic acids, amines, and ketones. Active methylene compounds,
characterized by a CHz group flanked by two electron-withdrawing groups (e.g., esters,
ketones, nitriles), are common nucleophiles in these reactions due to the acidity of their
methylene protons.

This document outlines the application and protocols for the cyanomethylation of active
methylene compounds using cyanomethyl p-toluenesulfonate as the electrophilic
cyanomethylating agent. Cyanomethyl p-toluenesulfonate serves as a reactive electrophile,
where the tosylate group is an excellent leaving group, facilitating nucleophilic attack by the
enolate of the active methylene compound.

General Reaction Scheme
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The cyanomethylation of an active methylene compound with cyanomethyl p-
toluenesulfonate proceeds via a nucleophilic substitution reaction. A base is used to
deprotonate the active methylene compound, generating a resonance-stabilized carbanion
(enolate). This enolate then acts as a nucleophile, attacking the electrophilic carbon of the
cyanomethyl group in cyanomethyl p-toluenesulfonate and displacing the p-toluenesulfonate
leaving group.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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